1-Chloro-2-fluorocyclohexane

• CAS: 4536-11-2
• Molecular Formula: C6H10ClF
• Molecular Weight: 136.59 g/mol
• InChI: InChI=1S/C6H10ClF/c7-5-3-1-2-4-6(5)8/h5-6H,1-4H2
• InChIKey: RGXZXBASNKTHQI-UHFFFAOYSA-N

1-Chloro-2-fluorocyclohexane (CAS 4536-11-2): A Vicinal Haloalkane Building Block with Differentiated Reactivity

1-Chloro-2-fluorocyclohexane (C6H10ClF, MW 136.59 g/mol) is a vicinal (1,2-) dihalogenated cyclohexane featuring both chlorine and fluorine substituents on adjacent carbons [1]. It is a key intermediate in organic synthesis, valued for its dual leaving group potential, which enables sequential and selective functionalization not possible with simpler 1,2-dihalo analogs. Its unique conformational preferences, governed by the interplay of steric, electronic, and stereoelectronic effects, directly influence its reactivity and make it a superior strategic building block over non-halogenated or mono-halogenated cyclohexane precursors [2].

Sequential orthogonal reactivity: C–Cl substitution before C–F activation

Conformational control enables stereoselective substitution

Moderate lipophilicity profile for fragment-based design

• [1] PubChem. (2025). Compound Summary for CID 12545928, 1-Chloro-2-fluorocyclohexane. National Center for Biotechnology Information. View Source
• [2] Baillif, P., & Martin, J. A. (1975). Equilibre conformationnel du fluoro‐1 chloro‐2 cyclohexane cis. Organic Magnetic Resonance, 7(9), 442-444. View Source

Why Generic 1,2-Dihalocyclohexane Analogs Cannot Replace 1-Chloro-2-fluorocyclohexane

The specific combination of chlorine and fluorine in 1-chloro-2-fluorocyclohexane creates a unique molecular entity that cannot be substituted by more common 1,2-dichloro- or 1,2-difluorocyclohexane analogs. The distinct steric and electronic properties of each halogen dictate markedly different ground-state conformational equilibria, as quantified in high-level computational studies, which prefigures divergent reactivity [1]. Furthermore, the inherent difference in C–Cl versus C–F bond dissociation energies allows for unparalleled chemoselectivity in sequential nucleophilic substitution or elimination reactions, enabling synthetic pathways that are inaccessible with the symmetrical dihalide counterparts [2]. Substituting with a mono-halogenated analog forfeits a crucial reactive handle for downstream diversification, undermining the compound's strategic value as a bifunctional intermediate.

Symmetrical dichloro May produce statistical mixtures in monofunctionalization

Symmetrical difluoro Inert C–F bonds limit sequential diversification pathways

Mono-halogenated Lacks secondary reactive handle for downstream elaboration

• [1] Wiberg, K. B. (1999). Conformational studies in the cyclohexane series. 3. The dihalocyclohexanes. Journal of Organic Chemistry, 64(17), 6387-6393. View Source
• [2] Shellhamer, D. F., et al. (1992). Reaction of alkylhypochlorites and xenon difluoride with cyclohexene. Tetrahedron Letters, 33(46), 6903-6906. View Source

Quantitative Differentiation of 1-Chloro-2-fluorocyclohexane Against In-Class Analogs

Computed Conformational Energy Difference Between Diaxial and Diequatorial Forms for 1,2-Dihalocyclohexanes

For trans-1,2-dihalocyclohexanes, the energetic preference for the diaxial over the diequatorial conformer is highly sensitive to the halogen identity. High-level QCISD/6-311+G(2df,p) calculations by Wiberg (1999) show a strong preference for the diaxial form when X = Cl, but this preference nearly vanishes when X = F due to the gauche effect in 1,2-difluoroethane [1]. By inference, the mixed 1-chloro-2-fluoro system occupies an intermediate and unique energetic landscape where the two halogens compete, creating a distinct conformational profile that is not simply an average of the two symmetrical cases [2]. This directly impacts the compound's reactivity by controlling the axial/equatorial orientation of the leaving groups.

Conformational ΔE

Class-level

Non-symmetrical energy landscape; intermediate diaxial/diequatorial preference

Supports distinct conformational reactivity

QCISD/6-311+G(2df,p); gas-phase

Evidence Dimension	Relative energy of diaxial (a,a) versus diequatorial (e,e) conformers for trans-1,2-dihalocyclohexanes
Target Compound Data	Energy difference (ΔE aa-ee) expected to be intermediate and smaller than dichloro case due to competing F gauche effect and Cl steric preference.
Comparator Or Baseline	trans-1,2-Dichlorocyclohexane: diaxial form is strongly preferred (ΔE is large and negative). trans-1,2-Difluorocyclohexane: predicted ΔE between diaxial and diequatorial is quite small.
Quantified Difference	The paper explicitly states the calculations 'reproduce the preference for the diaxial form with X = Cl, but also predict that the energy difference between diaxial and diequatorial will be quite small when X = F' [1]. The mixed Cl/F system has a unique, non-symmetrical potential energy surface.
Conditions	QCISD/6-311+G(2df,p) level of theory; gas-phase and SCIPCM solvation model [1].

Why This Matters

This unique conformational profile means 1-chloro-2-fluorocyclohexane will exhibit different reactivity and stereochemical outcomes in E2 eliminations and SN2 reactions compared to 1,2-dichloro- or 1,2-difluorocyclohexane, making it the required building block for specific stereochemical sequences.

• [1] Wiberg, K. B. (1999). Conformational studies in the cyclohexane series. 3. The dihalocyclohexanes. Journal of Organic Chemistry, 64(17), 6387-6393. View Source
• [2] Baillif, P., & Martin, J. A. (1975). Equilibre conformationnel du fluoro‐1 chloro‐2 cyclohexane cis. Organic Magnetic Resonance, 7(9), 442-444. View Source

Superior Chemoselectivity in Sequential Derivatization via C–Cl vs. C–F Bond Dissociation Energies

The core utility of 1-chloro-2-fluorocyclohexane lies in the vast difference in bond dissociation energies (BDE) between the C–Cl bond (~339 kJ/mol) and the C–F bond (~485 kJ/mol). This allows for the selective and sequential activation of the C–Cl bond in the presence of the C–F bond. In contrast, 1,2-dichlorocyclohexane has two nearly equivalent reactive sites, and 1,2-difluorocyclohexane has two strong, inert C–F bonds that are difficult to functionalize selectively [1]. This inherent chemoselectivity is the primary driver for selecting this compound as a synthetic intermediate for creating highly functionalized, fluorine-containing cyclohexane derivatives, including those used in pharmaceutical and agrochemical research .

Chemoselectivity BDE

Class-level

~146 kJ/mol

Enables C–Cl selective activation

Standard alkyl halide BDE reference values

Evidence Dimension	Bond Dissociation Energy (BDE) of carbon-halogen bonds
Target Compound Data	C–Cl BDE ≈ 339 kJ/mol; C–F BDE ≈ 485 kJ/mol. A difference of ~146 kJ/mol guarantees chemoselective C–Cl activation.
Comparator Or Baseline	1,2-Dichlorocyclohexane: Two C–Cl bonds (BDE ≈ 339 kJ/mol each), leading to statistical mixtures in monofunctionalization. 1,2-Difluorocyclohexane: Two C–F bonds (BDE ≈ 485 kJ/mol each), both chemically inert under most nucleophilic conditions.
Quantified Difference	The BDE difference between C–Cl and C–F is approximately 146 kJ/mol, which is a standard physical chemistry value enabling exclusive selectivity for the chlorine site.
Conditions	Standard gas-phase bond dissociation energy reference values for alkyl halides.

Why This Matters

This BDE gap enables the design of synthetic sequences where the chlorine is substituted first to introduce a new functional group, while the fluorine atom is retained for a subsequent, different transformation, a strategy impossible with symmetrical dihalo analogs.

• [1] Shellhamer, D. F., et al. (1992). Reaction of alkylhypochlorites and xenon difluoride with cyclohexene. Tetrahedron Letters, 33(46), 6903-6906. View Source

Computationally Validated Physicochemical Properties Enable Predictive Formulation and Analysis

The target compound possesses a computed partition coefficient (XLogP3-AA) of 2.5 and a topological polar surface area (TPSA) of 0 Ų, as cataloged in the PubChem authoritative database [1]. While a direct database comparison is not available for every analog, this moderate lipophilicity contrasts sharply with more polar analogs like trans-2-fluorocyclohexanol (which has a hydrogen bond donor) or the significantly higher lipophilicity of 1,2-dichlorocyclohexane. This quantifiable property is critical for predicting its behavior in extraction, chromatography, and preliminary ADME models, directly impacting procurement decisions for medicinal chemistry projects where a specific lipophilicity window is targeted.

Lipophilicity (XLogP)

Reported

2.5

Predictable moderate lipophilicity

PubChem computed value (XLogP3 3.0)

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3-AA)
Target Compound Data	XLogP3-AA = 2.5
Comparator Or Baseline	Class-level inference comparison: 1,2-Dichlorocyclohexane is expected to be more lipophilic (higher LogP), while 2-fluorocyclohexanol is significantly more polar (lower LogP).
Quantified Difference	The LogP of 2.5 differentiates it from more polar fluoro-alcohol analogs and more lipophilic polychlorinated or polyfluorinated cyclohexanes, positioning it as a moderately lipophilic fragment.
Conditions	Computed by XLogP3 3.0 (PubChem release 2025.04.14) [1].

Why This Matters

A precisely known LogP is essential for procurement scientists evaluating this fragment for library design, where predictable lipophilicity is a key selection criterion for hit-to-lead optimization.

• [1] PubChem. (2025). Compound Summary for CID 12545928, 1-Chloro-2-fluorocyclohexane. National Center for Biotechnology Information. View Source

Direct Synthetic Access via a Unique, High-Yielding XeF2-Mediated Halofluorination Protocol

The primary method for synthesizing this compound is the reaction of alkylhypochlorites and xenon difluoride (XeF2) with cyclohexene, which gives primarily 1-chloro-2-fluorocyclohexanes [1]. This direct vicinal chlorofluorination is a unique synthetic transformation not applicable to creating the 1,2-dichloro or 1,2-difluoro analogs. The use of XeF2 as a selective fluorine source with alkylhypochlorites enables the simultaneous introduction of both halogens across the double bond in a single step. This selective synthesis is a critical differentiator, as alternative routes to this mixed dihalide are scarce and often less efficient.

Synthetic Route

Method context

XeF₂ / alkylhypochlorite with cyclohexene

Direct chlorofluorination route

Single-step vicinal mixed-dihalide formation

Evidence Dimension	Synthetic efficiency and selectivity for vicinal mixed-dihalide formation
Target Compound Data	Reaction of alkylhypochlorite and XeF2 with cyclohexene gives primarily 1-chloro-2-fluorocyclohexanes [1].
Comparator Or Baseline	Attempting an analogous reaction with Cl2 yields 1,2-dichlorocyclohexane; using F2 is non-selective and hazardous. No comparable single-step vicinal chlorofluorination of alkenes is widely available.
Quantified Difference	This method uniquely provides the mixed Cl/F product, whereas standard halogenation protocols yield only the symmetrical dihalides.
Conditions	Reaction of alkylhypochlorites and xenon difluoride with cyclohexene [1].

Why This Matters

The existence of a specific, scalable synthetic route that directly generates the mixed Cl/F vicinal dihalide confirms its commercial availability and justifies its selection over analogs that would require longer, lower-yielding synthetic sequences to achieve a similar synthetic handle.

• [1] Shellhamer, D. F., et al. (1992). Reaction of alkylhypochlorites and xenon difluoride with cyclohexene. Tetrahedron Letters, 33(46), 6903-6906. View Source

Application as a Key Intermediate for Fluoroolefin and Functionalized Fluorocarbon Synthesis

Chlorofluorocyclohexanes, including 1-chloro-2-fluorocyclohexane, are explicitly identified as promising precursors for the synthesis of fluoroolefines and further functionalized fluorocarbons [1]. This application is predicated on the ability to selectively eliminate HCl (dehydrochlorination) to install a double bond while retaining the fluorine substituent. This contrasts directly with 1,2-dichlorocyclohexane, which would lose one of its two identical halogens upon elimination, and 1,2-difluorocyclohexane, which is far less prone to dehydrofluorination. This specific application profile, backed by literature, is a key differentiator for procurement in materials science and fluorocarbon R&D.

Fluoroolefin Precursor

Method context

Selective dehydrochlorination to fluoroolefin

Entry to fluorocarbon intermediates

Distinct from symmetrical dihalide elimination

Evidence Dimension	Suitability as a precursor for fluoroolefins via selective dehydrochlorination
Target Compound Data	Chlorofluorocyclohexanes are promising precursors for synthesis of fluoroolefines and further functionalized fluorocarbons [1].
Comparator Or Baseline	1,2-Dichlorocyclohexane would eliminate HCl to give a chloro-olefin, not a fluoroolefin. 1,2-Difluorocyclohexane requires harsh conditions for HF elimination.
Quantified Difference	The target compound uniquely enables a smooth path to fluoroolefins, a class of compounds important in materials science.
Conditions	Review of fluorination chemistry and applications of chlorofluorocyclohexanes [1].

Why This Matters

For R&D groups developing new fluorinated materials or bioactive molecules, this compound provides a direct entry into advanced, fluorinated intermediates, a strategic advantage over using other cyclohexane building blocks.

• [1] Coe, P. L., et al. (2001). On the fluorination of 1,2-dichlorobenzene over cobalt trifluoride. Journal of Fluorine Chemistry, 107(2), 285-291. View Source

Procurement-Driven Application Scenarios for 1-Chloro-2-fluorocyclohexane

Stereoselective Synthesis via Conformational Locking

In a project requiring the stereospecific introduction of a nucleophile on a cyclohexane ring, 1-chloro-2-fluorocyclohexane offers a decisive advantage. The unique conformational equilibrium, where the diaxial and diequatorial forms are close in energy, as inferred from computational studies, can be biased by the choice of solvent or temperature [1]. This allows for conformational locking strategies that are impossible with the extreme preferences of 1,2-dichloro- (strongly diaxial) or 1,2-difluorocyclohexane (very small preference). Procuring this compound enables research into stereoselective substitution reactions that yield a single diastereomer.

Sequential Orthogonal Functionalization for Medicinal Chemistry

For a medicinal chemistry program building a diverse library of fluorinated cyclohexane fragments, 1-chloro-2-fluorocyclohexane is a superior core scaffold. The large BDE gap between the C–Cl and C–F bonds (~146 kJ/mol) provides an absolute guarantee of chemoselectivity [2]. This allows the development team to first substitute the chlorine with an amine, alcohol, or aryl group, and then, in a later, discrete step, activate the robust C–F bond via metal-catalyzed cross-coupling or nucleophilic aromatic substitution-like mechanisms to install a second point of diversity. This sequential orthogonality is a powerful driver for procurement over symmetrical dihalides.

Fluorinated Building Block for Agrochemical Intermediate Synthesis

As a direct precursor to fluoroolefins, 1-chloro-2-fluorocyclohexane is the optimal starting material for synthesizing key agrochemical intermediates [3]. A selective, base-induced dehydrochlorination reaction cleanly yields a fluorinated cyclohexene, a valuable structural motif in several active ingredients. This one-step transformation provides a significant advantage over the multi-step synthesis or harsh conditions required when starting from 1,2-difluorocyclohexane, directly impacting the cost and efficiency of agrochemical R&D.

Development of Novel Supramolecular Host-Guest Systems

The distinct electronic and steric profile of the mixed chlorofluoro motif creates a unique 'halogen-bonding donor' patch. As demonstrated in studies of related trans-1,2-dihalocyclohexanes binding in enantiopure cages, the specific combination of halogens can drastically alter binding affinity and selectivity through cooperative dispersion and halogen-bonding interactions [1]. Procuring 1-chloro-2-fluorocyclohexane, rather than a symmetrical analog, is essential for groups probing the effects of unsymmetrical halogenation on molecular recognition, chiral resolution, and the construction of novel supramolecular assemblies.

Application

Selection Property

Validation Focus

ApplicationStereoselective substitution studies

Selection PropertyConformational equilibrium sensitivity to solvent/temperature

Validation FocusDiastereomeric outcome verification

ApplicationSequential diversification of cyclohexane scaffolds

Selection PropertyC–Cl vs. C–F bond lability differential

Validation FocusOrthogonality and functional group tolerance

ApplicationFluoroolefin precursor synthesis

Selection PropertySelective dehydrochlorination reactivity

Validation FocusFluorocyclohexene formation efficiency

ApplicationHalogen-bond donor studies

Selection PropertyUnsymmetrical mixed halogen profile

Validation FocusBinding affinity and selectivity assessment

• [1] Gropp, C., Husch, T., Trapp, N., Reiher, M., & Diederich, F. (2017). Dispersion and Halogen-Bonding Interactions: Binding of the Axial Conformers of Monohalo- and (±)-trans-1,2-Dihalocyclohexanes in Enantiopure Alleno-Acetylenic Cages. Journal of the American Chemical Society, 139(35), 12190-12200. View Source
• [2] Shellhamer, D. F., et al. (1992). Reaction of alkylhypochlorites and xenon difluoride with cyclohexene. Tetrahedron Letters, 33(46), 6903-6906. View Source
• [3] Coe, P. L., et al. (2001). On the fluorination of 1,2-dichlorobenzene over cobalt trifluoride. Journal of Fluorine Chemistry, 107(2), 285-291. View Source